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Compound of Interest

Compound Name:
aluminum;N,N-

dimethylethanamine

Cat. No.: B050729 Get Quote

This technical guide provides a comprehensive overview of the properties, applications, and

handling of the Alane-N,N-dimethylethylamine complex, registered under CAS number 124330-

23-0. This document is intended for researchers, scientists, and professionals in the field of

drug development and synthetic chemistry.

Chemical and Physical Properties
Alane-N,N-dimethylethylamine complex is a selective reducing agent used in organic synthesis.

It is typically supplied as a solution in toluene. The key physical and chemical properties are

summarized in the table below.
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Property Value Citations

CAS Number 124330-23-0 [1][2][3][4][5][6][7]

IUPAC Name
aluminum; N,N-

dimethylethanamine
[4]

Synonyms

(Ethyldimethylamine)trihydroal

uminum, Dimethylethylamine

alane, DMEAA

[1][2][3][4][5]

Molecular Formula
C4H14AlN or C2H5N(CH3)2 ·

AlH3
[1][2][3][5]

Molecular Weight 103.14 g/mol [1][2][3][5]

Appearance Colorless liquid [8]

Density 0.837 g/mL at 25 °C [1][2][3][6][9]

Melting Point 15 °C [1][6][10][11]

Boiling Point 50-55 °C at 0.05 mmHg [1][6][10][11][12]

Flash Point -20 °C (-4 °F) [1][3][6][13]

Solubility Reacts violently with water [14]

Suppliers
Alane-N,N-dimethylethylamine complex is commercially available from several suppliers,

typically as a 0.5 M solution in toluene.
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Supplier Product Name Concentration

Sigma-Aldrich
Alane N,N-dimethylethylamine

complex solution
0.5 M in toluene

Biosynth
Alane-dimethylethylamine

complex, 0.5M in toluene
0.5 M in toluene

Ereztech
Alane N,N-dimethylethylamine

complex solution
Not specified

Gelest, Inc.

ALANE-

DIMETHYLETHYLAMINE

COMPLEX

Not specified

American Elements
Alane N,N-dimethylethylamine

Complex
Not specified

Synthesis of Alane-N,N-dimethylethylamine
Complex
The complex is synthesized from readily available starting materials. The general synthetic

pathway is illustrated below.

Reactants

Aluminum Chloride
(AlCl3)

Alane
(AlH3)

Lithium Aluminum Hydride
(LiAlH4)

N,N-Dimethylethylamine
(C4H11N)

Alane-N,N-dimethylethylamine Complex
(C4H14AlN)
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Click to download full resolution via product page

Synthetic pathway of Alane-N,N-dimethylethylamine complex.

Experimental Protocol: Generalized Reduction of an
Ester
The following is a generalized experimental protocol for the reduction of an ester to the

corresponding primary alcohol using Alane-N,N-dimethylethylamine complex. This protocol

should be adapted for specific substrates and reaction scales. All operations must be carried

out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Materials:

Alane-N,N-dimethylethylamine complex solution (0.5 M in toluene)

Anhydrous toluene

Ester substrate

Anhydrous diethyl ether

1 M Hydrochloric acid

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Septa

Syringes

Ice bath
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a nitrogen inlet is charged with a solution of the ester substrate in

anhydrous toluene.

Cooling: The flask is cooled to 0 °C using an ice bath.

Addition of Reducing Agent: The Alane-N,N-dimethylethylamine complex solution is added

dropwise to the stirred solution of the ester via a syringe. The rate of addition should be

controlled to maintain the reaction temperature below 5 °C.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography (GC).

Quenching: Upon completion of the reaction, the flask is cooled to 0 °C, and the reaction is

carefully quenched by the slow, dropwise addition of water, followed by 1 M hydrochloric

acid. Caution: The quenching process is highly exothermic and generates hydrogen gas.

Work-up: The mixture is allowed to warm to room temperature and then transferred to a

separatory funnel. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether.

Washing: The combined organic layers are washed sequentially with 1 M hydrochloric acid,

saturated aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel or by

distillation to afford the desired primary alcohol.
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Generalized workflow for an ester reduction.
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Applications in Synthesis
The primary application of Alane-N,N-dimethylethylamine complex is as a selective reducing

agent in organic synthesis. It has been notably used for the reduction of brominated γ-lactams

in the synthesis of dihydroflustramine C and flustramine E alkaloids.[1][2][4] Its selectivity

makes it a valuable tool for the synthesis of complex molecules in pharmaceutical and chemical

research.

Safety and Handling
Alane-N,N-dimethylethylamine complex is a reactive and hazardous substance that must be

handled with appropriate safety precautions.

Hazards: The complex is flammable, corrosive, and reacts violently with water, releasing

flammable hydrogen gas.[1][9] It is harmful if swallowed or inhaled and causes severe skin

burns and eye damage.

Handling: All manipulations should be performed in a well-ventilated fume hood under an

inert atmosphere.[9] Personal protective equipment (PPE), including safety goggles, a face

shield, flame-retardant lab coat, and chemically resistant gloves (e.g., neoprene or nitrile),

should be worn at all times.

Storage: The reagent should be stored in a tightly sealed container under an inert

atmosphere in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames.[5]

Spills: In case of a spill, do not use water. Use a dry absorbent material such as sand or

vermiculite.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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